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Compound of Interest

Compound Name: Biclodil

Cat. No.: B1496729 Get Quote

For researchers, scientists, and drug development professionals, Biclodil represents a

chemical entity with a history shrouded in limited public information. Despite its designation as

a potential antihypertensive agent, a thorough investigation of scientific literature and chemical

databases reveals a significant lack of in-depth data on its biological activity, molecular targets,

and mechanism of action.

While Biclodil is cataloged in several chemical and drug databases, providing basic identifying

information, the core requirements for a comprehensive technical guide—quantitative biological

data, detailed experimental protocols, and established signaling pathways—are conspicuously

absent from the public domain. This suggests that Biclodil may have been a compound of

early-stage research that did not advance to later stages of development, or that the relevant

studies were never published.

Chemical and Physical Properties
What is known about Biclodil is primarily its chemical identity. It is registered under the CAS

Number 85125-49-1 with the chemical formula C8H8Cl2N4O. Its IUPAC name is N'-[(2,6-

dichlorophenyl)carbamimidoyl]urea. Basic properties are summarized in the table below.
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Property Value Source

CAS Number 85125-49-1

Molecular Formula C8H8Cl2N4O

Molecular Weight 247.08 g/mol

IUPAC Name

N'-[(2,6-

dichlorophenyl)carbamimidoyl]

urea

Indicated Use Antihypertensive (vasodilator)

Biological Activity and Targets: A Knowledge Gap
The primary indicated biological activity for Biclodil is as a vasodilator, suggesting it has

properties that lead to the widening of blood vessels. This classification as an antihypertensive

agent points towards a potential mechanism involving the relaxation of smooth muscle cells in

the vasculature. However, beyond this general classification, the specific molecular targets and

the signaling pathways through which Biclodil exerts its effects remain undefined in publicly

accessible scientific literature.

Extensive searches for research papers, clinical trial data, and pharmacological studies on

Biclodil have failed to yield any specific results. This absence of data prevents a detailed

analysis of its mechanism of action. Key information that is currently unavailable includes:

Primary Molecular Target(s): It is unknown which specific receptors, enzymes, or ion

channels Biclodil interacts with to induce vasodilation.

Quantitative Efficacy: There is no publicly available data on its potency (e.g., IC50 or EC50

values) in cellular or animal models.

Pharmacokinetic Profile: Information regarding its absorption, distribution, metabolism, and

excretion (ADME) is not documented in scientific publications.

Preclinical and Clinical Studies: No records of preclinical studies in animal models or any

phase of clinical trials in humans could be located.
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Visualizing the Unknown: The Challenge of Pathway
and Workflow Diagrams
The request for diagrams of signaling pathways and experimental workflows cannot be fulfilled

due to the lack of foundational research. Without knowledge of the molecular targets and the

subsequent intracellular signaling cascades, any depiction would be purely speculative and not

based on scientific evidence. Similarly, the absence of published experimental studies means

there are no established protocols to visualize as workflows.

Conclusion
In conclusion, while Biclodil is a recognized chemical compound with a designated potential

therapeutic use as a vasodilator, it remains an enigma within the scientific community from a

biological and pharmacological perspective. The information required to construct an in-depth

technical guide, including quantitative data, detailed experimental methodologies, and an

understanding of its molecular interactions, is not available in the public domain. For

researchers and drug development professionals, Biclodil serves as an example of a

compound that, for reasons unknown, has not had its scientific story fully told in a publicly

accessible format. Further investigation would require access to proprietary or unpublished

research data.

To cite this document: BenchChem. [Biclodil: An Obscure Vasodilator with Limited Publicly
Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1496729#biclodil-biological-activity-and-targets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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